Cas no 153277-33-9 (N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester)

• Product Name: N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester
• CAS No: 153277-33-9
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 98984
• PubChem ID: 10269086
• Update Time: 2025-05-25

N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-phenyl-N-[(phenylmethoxy)carbonyl]-, methyl ester
• N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester
• methyl (2R)-2-amino-3-methylsulfanylpropanoate hydrochl
• methyl (R)-2-amino-3-methylthiopropanoate hydrochloride
• methyl S-methylcysteinate hydrochloride
• N-benzyloxycarbonyl S-phenyl-L-cysteine methyl ester
• N-benzyloxycarbonyl-S-phenyl-L-cysteine methyl ester
• S-methyl cysteine methyl ester hydrochloride
• S-Methyl-L-cysteine methyl ester hydrochloride
• CBZ-S-PHENYL-L-CYSTEINE METHYL ESTER
• N-CARBOBENZOXY-2-PHENYL-L-CYSTEINEMETHYLESTER
• METHYL N-[(BENZYLOXY)CARBONYL]-S-PHENYL-L-CYSTEINATE
• (R)-methyl 2-(benzyloxycarbonylamino)-3-(phenylthio)propanoate
• Methyl (2R)-2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate
• DTXSID40934719
• 153277-33-9
• Methyl N-[(benzyloxy)(hydroxy)methylidene]-S-phenylcysteinate
• IHTLHYBTCCLDPR-INIZCTEOSA-N
• SCHEMBL4968729

• Inchi： 1S/C18H19NO4S/c1-22-17(20)16(13-24-15-10-6-3-7-11-15)19-18(21)23-12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,19,21)/t16-/m0/s1
• InChI Key： IHTLHYBTCCLDPR-INIZCTEOSA-N
• SMILES： S(C1C=CC=CC=1)C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.10357
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 522.944°C at 760 mmHg
• Flash Point: 270.067°C
• Refractive Index: 1.599
• PSA: 64.63
• LogP: 3.63760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester

N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester: A Comprehensive Overview

The compound with CAS No. 153277-33-9, known as N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The N-Carbobenzoxy group, a well-known protecting group for amines, plays a crucial role in stabilizing the molecule during synthesis and reactions. The S-phenyl moiety adds aromaticity and enhances the molecule's reactivity, while the L-cysteine component introduces amino acid functionality, making it versatile for biochemical studies.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to improve reaction yields and reduce production time. These innovations are particularly important for scaling up production, which is essential for its application in drug discovery and material science.

The methyl ester functionality in this compound is pivotal for its solubility properties, making it suitable for use in polar solvents commonly employed in biochemical assays. This feature has been exploited in recent studies where the compound was used as a substrate in enzymatic reactions, particularly those involving cysteine proteases. Such applications highlight its potential role in understanding protease activity and inhibition mechanisms.

Moreover, the S-phenyl group contributes to the compound's stability under physiological conditions, making it a promising candidate for drug delivery systems. Recent research has focused on modifying the molecule's surface properties to enhance its bioavailability and reduce toxicity profiles, which are critical factors for therapeutic applications.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's purity and structure. These tools have also enabled researchers to study the dynamic interactions of N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester with biological molecules, providing insights into its molecular recognition processes.

Looking ahead, the integration of computational chemistry with experimental studies is expected to further elucidate the molecular dynamics of this compound. Quantum mechanical simulations are being used to predict reaction pathways and optimize synthetic routes, which could lead to more sustainable production methods.

In conclusion, N-Carbobenzoxy-S-phenyl-L-cysteine Methyl Ester (CAS No. 153277-33-9) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool in advancing our understanding of complex biochemical processes and developing innovative solutions in medicine and beyond.